Cas no 750508-29-3 (2-(1-methyl-1H-indol-3-yl)oxyethan-1-amine)

• Product Name: 2-(1-methyl-1H-indol-3-yl)oxyethan-1-amine
• CAS No: 750508-29-3
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 561542
• PubChem ID: 45091456
• Update Time: 2025-04-19

2-(1-methyl-1H-indol-3-yl)oxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Ethanamine,2-[(1-methyl-1H-indol-3-yl)oxy]-
• Ethanamine, 2-[(1-methyl-1H-indol-3-yl)oxy]- (9CI)
• 2-(1-methyl-1H-indol-3-yl)oxyethan-1-amine
• EN300-1840373
• 750508-29-3
• 2-[(1-methyl-1H-indol-3-yl)oxy]ethan-1-amine
• 2-((1-methyl-1H-indol-3-yl)oxy)ethanamine

• Inchi： 1S/C11H14N2O/c1-13-8-11(14-7-6-12)9-4-2-3-5-10(9)13/h2-5,8H,6-7,12H2,1H3
• InChI Key： YWHMSJKSAYRXOA-UHFFFAOYSA-N
• SMILES： O(CCN)C1=CN(C)C2C=CC=CC=21

Computed Properties

• Exact Mass: 190.11072
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.2Ų

Experimental Properties

• PSA: 40.18

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles